Cas no 1616493-44-7 (Tucidinostat)

• Product Name: Tucidinostat
• CAS No: 1616493-44-7
• MF: C₂₂H₁₉FN₄O₂
• MW: 390.410268068314
• MDL: MFCD18382123
• CID: 4609253
• PubChem ID: 12136798
• Update Time: 2025-06-08

Tucidinostat Chemical and Physical Properties

Names and Identifiers

• tucidinostat
• Epidaza
• CS055
• (E)-N-(2-amino-4-fluorophenyl)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzamide
• 87CIC980Y0
• Epidaza in China
• Epidaza (TN)
• CS 055
• Tucidinostat [USAN]
• Chidamide [WHO-DD]
• Tucidinostat (JAN/USAN/INN)
• BDBM50457079
• DB06334
• SB16887
• D10993
• Q19903814
• N-(2-amino-4-fluorophenyl)-4-[[[(E)-3-pyridin-3-ylprop-2-enoyl]amino]methyl]benzamide
• Benzamid
• Chidamide
• HBI-8000
• UNII-87CIC980Y0
• N-(2-Amino-4-fluorophenyl)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzamide
• NS00073423
• CS-055
• CS-0030513
• N-(2-amino-4-fluorophenyl)-4-{[(2E)-3-(pyridin-3-yl)prop-2-enamido]methyl}benzamide
• Benzamide, N-(2-amino-4-fluorophenyl)-4-(((1-oxo-3-(3-pyridinyl)-2-propen-1-yl)amino)methyl)-Benzamide, N-(2-amino-4-fluorophenyl)-4-((((2E)-1-oxo-3-(3-pyridinyl)-2-propen-1-yl)amino)methyl)-
• De-5-fluoro 4-Fluorochidamide
• SCHEMBL13815849
• A51185
• TUCIDINOSTAT [INN]
• TUCIDINOSTAT [JAN]
• 1ST179933
• N-(2-amino-4-fluorophenyl)-4-{(3-(pyridin-3-yl)prop-2-enamido)methyl}benzamide N-(2-amino-4-fluorophenyl)-4-{((2E)-3-(pyridin-3-yl)prop-2-enamido)methyl}benzamide
• AKOS027323972
• TUCIDINOSTAT [WHO-DD]
• EX-A3245
• N-(2-AMINO-4-FLUOROPHENYL)-4-(((2E)-3-(PYRIDIN-3-YL)PROP- 2-ENAMIDO)METHYL)BENZAMIDE
• Hiyasta (TN)
• Tucidinostat HCl
• N-(2-Amino-4-fluorophenyl)-4-(((1-oxo-3-(3-pyridinyl)-2-propen-1-yl)amino)methyl)benzamide
• BS-15501
• CHEBI:135918
• 743438-44-0
• 1616493-44-7
• CHEMBL3621988
• DTXSID701032295
• Benzamide, N-(2-amino-4-fluorophenyl)-4-((((2E)-1-oxo-3-(3-pyridinyl)-2-propen-1-yl)amino)methyl)-
• Chidamide; HBI-8000; CS-055 HCl
• Benzamide, N-(2-amino-4-fluorophenyl)-4-(((1-oxo-3-(3-pyridinyl)-2-propen-1-yl)amino)methyl)-
• HY-109015
• Tucidinostat

• MDL： MFCD18382123
• Inchi： 1S/C22H19FN4O2/c23-18-8-9-20(19(24)12-18)27-22(29)17-6-3-16(4-7-17)14-26-21(28)10-5-15-2-1-11-25-13-15/h1-13H,14,24H2,(H,26,28)(H,27,29)/b10-5+
• InChI Key： SZMJVTADHFNAIS-BJMVGYQFSA-N
• SMILES： FC1C=CC(=C(C=1)N)NC(C1C=CC(=CC=1)CNC(/C=C/C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 390.149204g/mol
• Monoisotopic Mass: 390.149204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.1
• Molecular Weight: 390.4g/mol

Tucidinostat Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Tucidinostat

Recent Advances in Tucidinostat (1616493-44-7) Research: A Comprehensive Update

Tucidinostat (Chidamide, with the chemical identifier 1616493-44-7) is a novel histone deacetylase (HDAC) inhibitor that has garnered significant attention in the field of chemical biology and oncology. As a selective inhibitor of HDAC subtypes 1, 2, 3, and 10, Tucidinostat has demonstrated promising therapeutic potential in various malignancies, including peripheral T-cell lymphoma (PTCL), breast cancer, and other solid tumors. This research brief aims to synthesize the latest findings on Tucidinostat, focusing on its molecular mechanisms, clinical efficacy, and emerging applications.

Recent preclinical studies have elucidated the intricate molecular pathways modulated by Tucidinostat. A 2023 study published in *Cancer Research* revealed that Tucidinostat enhances the acetylation of histones H3 and H4, leading to the reactivation of tumor suppressor genes such as p21 and p53. Furthermore, the compound has been shown to induce apoptosis and cell cycle arrest in cancer cells by disrupting the balance between pro-apoptotic and anti-apoptotic proteins. These findings underscore the compound's dual role as an epigenetic modulator and a cytotoxic agent.

Clinical trials have further validated the therapeutic efficacy of Tucidinostat. A Phase II trial (NCT04315066) demonstrated a 42% overall response rate (ORR) in patients with relapsed or refractory PTCL, with a median progression-free survival (PFS) of 5.6 months. Notably, the drug exhibited a favorable safety profile, with manageable adverse events such as thrombocytopenia and neutropenia. These results position Tucidinostat as a viable second-line treatment option for PTCL, as highlighted in the 2023 ESMO Clinical Practice Guidelines.

Emerging research has also explored the synergistic potential of Tucidinostat in combination therapies. A groundbreaking study in *Nature Communications* (2024) reported that co-administration of Tucidinostat with immune checkpoint inhibitors (e.g., PD-1/PD-L1 blockers) significantly enhanced antitumor immunity in murine models of triple-negative breast cancer. The study attributed this synergy to the upregulation of MHC class I molecules and tumor-infiltrating lymphocytes (TILs), suggesting a paradigm shift in combinatorial immunotherapy strategies.

Despite these advancements, challenges remain in optimizing Tucidinostat's pharmacokinetic properties. A recent pharmacokinetic study published in *Clinical Pharmacokinetics* (2024) identified interpatient variability in drug metabolism, primarily due to polymorphisms in CYP3A4 enzymes. This finding underscores the need for personalized dosing regimens to maximize therapeutic outcomes while minimizing toxicity.

In conclusion, Tucidinostat (1616493-44-7) represents a cornerstone in the evolving landscape of epigenetic cancer therapy. Its multifaceted mechanisms of action, coupled with robust clinical data, highlight its potential as a standalone or adjunctive therapeutic agent. Future research should focus on biomarker-driven patient stratification and the development of next-generation HDAC inhibitors with improved selectivity and pharmacokinetic profiles.